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Compound of Interest

Compound Name: 1-(1-Bromoethyl)-2-fluorobenzene

Cat. No.: B1286439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and is based on

available data for 1-(1-Bromoethyl)-2-fluorobenzene and structurally related compounds. It is

not a substitute for a formal Safety Data Sheet (SDS). Always consult the specific SDS

provided by the supplier before handling this chemical and adhere to all institutional and

regulatory safety protocols. This compound is intended for research use only and is not for

diagnostic or therapeutic use.

Introduction
1-(1-Bromoethyl)-2-fluorobenzene is a halogenated aromatic compound utilized in

proteomics research and as a versatile small molecule scaffold in organic synthesis.[1] Its

structure, featuring a bromine and a fluorine atom on a benzene ring with an ethyl bromide

substituent, suggests potential reactivity and hazards that necessitate careful handling. This

guide provides a comprehensive overview of the known and inferred safety information,

handling procedures, and emergency protocols for 1-(1-Bromoethyl)-2-fluorobenzene (CAS

405931-46-6).

Hazard Identification and Classification
While a specific, publicly available GHS classification for 1-(1-Bromoethyl)-2-fluorobenzene
is not readily found, the hazards can be inferred from its structural components and data on
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similar halogenated aromatic hydrocarbons. The primary hazards are expected to include

flammability, skin and eye irritation, and potential harm if swallowed or inhaled.

Inferred GHS Hazard Classification:

Hazard Class Category Hazard Statement

Flammable Liquids Category 3 or 4

H226: Flammable liquid and

vapor or H227: Combustible

liquid

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation

This classification is inferred based on data for structurally similar compounds like

bromobenzene and (1-Bromoethyl)benzene.[2]

Hazard Pictograms (Inferred):

Signal Word (Inferred): Warning

Physicochemical and Toxicological Data
Quantitative data for 1-(1-Bromoethyl)-2-fluorobenzene is limited. The following table

summarizes available information and data for a related compound, 1-Bromo-2-fluorobenzene,

for comparison.
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Property
1-(1-Bromoethyl)-2-
fluorobenzene

1-Bromo-2-fluorobenzene
(for comparison)

CAS Number 405931-46-6[1] 1072-85-1

Molecular Formula C₈H₈BrF[1] C₆H₄BrF[3]

Molecular Weight 203.05 g/mol [1] 175.00 g/mol [3]

Purity ≥95% Not specified

Appearance Not specified Not specified

Toxicological Data

To the best of current

knowledge, the chemical,

physical, and toxicological

properties have not been

thoroughly investigated.[4]

May cause liver damage.[3]

Experimental Protocols and Handling Procedures
Strict adherence to safety protocols is crucial when working with halogenated organic

compounds.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.
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Protection Type Specific Requirements Rationale

Eye and Face Protection

Chemical safety goggles

meeting ANSI Z87.1 standard.

A full-face shield is

recommended when there is a

risk of splashing.

Protects against splashes and

vapors that can cause serious

eye damage.

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene, or

Viton®). Double gloving may

be appropriate.

Prevents skin contact, which

can lead to irritation or burns.

Ensure gloves are appropriate

for the specific solvent and

have an adequate

breakthrough time.

Body Protection

A flame-resistant lab coat, fully

buttoned, with long sleeves.

Long pants and closed-toe,

closed-heel shoes are

mandatory. For larger

quantities, a chemical-resistant

apron is recommended.

Protects skin from exposure to

the chemical.

Respiratory Protection

All handling must be

conducted in a certified

chemical fume hood. If

ventilation is inadequate, a

NIOSH/MSHA-approved

respirator with an organic

vapor cartridge should be

used.

Minimizes inhalation of vapors,

which can cause respiratory

tract irritation.

Safe Handling Workflow
A systematic approach to handling ensures safety from preparation to disposal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for 1-(1-Bromoethyl)-2-fluorobenzene

Preparation

Handling

Cleanup & Disposal

Review SDS

Don Appropriate PPE

Prepare Fume Hood

Aliquot Chemical

Perform Reaction

Decontaminate Glassware

Segregate Halogenated Waste

Dispose of Waste

Click to download full resolution via product page

Caption: Generalized workflow for the safe handling of 1-(1-Bromoethyl)-2-fluorobenzene.
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Detailed Steps:

Preparation:

Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for the specific chemical. Pay close attention to hazard statements,

precautionary measures, and emergency procedures.

Don Appropriate PPE: Equip yourself with the personal protective equipment outlined in

the table above.

Prepare the Work Area: Ensure a chemical fume hood is operational and the workspace is

clean and uncluttered. All necessary equipment should be placed within the fume hood.

Handling:

Aliquot the Chemical: Carefully measure and transfer the required amount of the chemical

using appropriate tools like glass pipettes or syringes to minimize spills.

Perform the Reaction: Conduct all experimental procedures within the chemical fume

hood. Keep the sash at the lowest possible height that allows for comfortable work.

Cleanup and Disposal:

Decontaminate Glassware: Rinse all contaminated glassware with a suitable solvent (e.g.,

acetone) inside the fume hood. Collect the rinsate as hazardous waste.

Segregate Waste: Halogenated organic waste must be collected separately from non-

halogenated waste in a designated, properly labeled container.[5]

Dispose of Waste: Follow your institution's hazardous waste disposal procedures. Ensure

the waste container is tightly sealed and stored in a designated satellite accumulation

area.

Stability and Reactivity
Reactivity: Halogenated aromatic hydrocarbons can be reactive. While specific reactivity

data for 1-(1-Bromoethyl)-2-fluorobenzene is unavailable, it is prudent to assume it may be
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sensitive to heat, light, and incompatible materials.

Chemical Stability: Assumed to be stable under recommended storage conditions.

Conditions to Avoid: Avoid heat, flames, sparks, and other sources of ignition. Keep away

from direct sunlight.

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.

Hazardous Decomposition Products: Combustion may produce carbon monoxide, carbon

dioxide, hydrogen bromide, and hydrogen fluoride.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures
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First Aid Procedures

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air Remove contaminated clothing Rinse cautiously with water for several minutes Rinse mouth with water

Give artificial respiration if not breathing

Seek immediate medical attention

Wash skin with soap and water

Get medical advice if irritation persists

Remove contact lenses, if present and easy to do

Seek immediate medical attention

Do NOT induce vomiting

Seek immediate medical attention

Click to download full resolution via product page

Caption: First aid measures for exposure to 1-(1-Bromoethyl)-2-fluorobenzene.

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[2][4]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. If skin irritation persists, seek medical

attention.[4][6][7]

Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical
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attention.[2][4][7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[2][4]

Spill and Leak Procedures
Minor Spills:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation and eliminate all ignition sources.

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., sand, vermiculite, or dry earth).

Place the absorbed material into a sealed, properly labeled container for hazardous waste

disposal.

Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous

waste.

Major Spills:

Evacuate the laboratory immediately and activate the emergency alarm.

Contact your institution's emergency response team.

Only trained personnel with appropriate respiratory protection (such as a self-contained

breathing apparatus) should attempt to clean up a major spill.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant

foam.[4]

Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.
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Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back. Containers may explode when heated.

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances.[8] The storage area should be designated for flammable liquids.

Keep away from heat, sparks, and open flames.

Disposal: All waste containing 1-(1-Bromoethyl)-2-fluorobenzene and contaminated

materials must be treated as hazardous waste. Collect all waste in a clearly labeled, sealed,

and appropriate container. Dispose of the waste through an approved hazardous waste

disposal facility. Do not dispose of it down the drain or in regular trash.

Conclusion
1-(1-Bromoethyl)-2-fluorobenzene is a valuable research chemical that requires careful and

informed handling due to its potential hazards. By adhering to the safety protocols outlined in

this guide, researchers can minimize risks and ensure a safe laboratory environment. Always

prioritize safety by consulting the specific SDS, using appropriate personal protective

equipment, working in a well-ventilated area, and having a clear plan for emergency situations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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